[(2-methoxyphenyl)methyl]({[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl})amine
Description
(2-Methoxyphenyl)methylamine is a secondary amine featuring a 2-methoxyphenyl group and a pyrazole ring substituted with an isopropyl group. Its molecular formula is C₁₅H₂₁N₃O, with a molecular weight of 259.35 g/mol (calculated from structural analogs in ). The compound combines aromatic (2-methoxyphenyl) and heterocyclic (pyrazole) moieties, which are common in bioactive molecules targeting receptors or enzymes.
Properties
Molecular Formula |
C15H21N3O |
|---|---|
Molecular Weight |
259.35 g/mol |
IUPAC Name |
N-[(2-methoxyphenyl)methyl]-1-(1-propan-2-ylpyrazol-3-yl)methanamine |
InChI |
InChI=1S/C15H21N3O/c1-12(2)18-9-8-14(17-18)11-16-10-13-6-4-5-7-15(13)19-3/h4-9,12,16H,10-11H2,1-3H3 |
InChI Key |
MRJINBLVVMUEIX-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)N1C=CC(=N1)CNCC2=CC=CC=C2OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine typically involves multi-step organic reactions. One common method starts with the preparation of the 2-methoxybenzyl chloride, which is then reacted with {[1-(propan-2-yl)-1H-pyrazol-3-yl]methyl}amine under basic conditions to form the desired product. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with a base like potassium carbonate or sodium hydroxide to facilitate the nucleophilic substitution.
Industrial Production Methods
In an industrial setting, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the synthesis process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.
Chemical Reactions Analysis
Types of Reactions
(2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine can undergo various chemical reactions, including:
Oxidation: The methoxy group can be oxidized to form a hydroxyl group or further to a carbonyl group.
Reduction: The pyrazolyl group can be reduced under hydrogenation conditions.
Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Catalysts such as palladium on carbon (Pd/C) under hydrogen gas.
Substitution: Nucleophiles like sodium methoxide or sodium hydride in polar aprotic solvents.
Major Products
Oxidation: Formation of 2-hydroxybenzyl derivatives.
Reduction: Formation of reduced pyrazolyl derivatives.
Substitution: Formation of various substituted benzyl derivatives.
Scientific Research Applications
(2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine has several applications in scientific research:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Investigated for its potential as a ligand in biochemical assays.
Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.
Industry: Utilized in the development of advanced materials with specific electronic or optical properties.
Mechanism of Action
The mechanism of action of (2-methoxyphenyl)methyl-1H-pyrazol-3-yl]methyl})amine involves its interaction with specific molecular targets. The methoxyphenyl group can interact with aromatic residues in proteins, while the pyrazolyl group can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
The following analysis compares the target compound with structurally related amines and pyrazole derivatives, focusing on molecular features, synthesis, and properties.
Structural Analogues
| Compound Name | Molecular Formula | Molecular Weight (g/mol) | Key Substituents | Reference |
|---|---|---|---|---|
| (2-Methoxyphenyl)methylamine | C₁₅H₂₁N₃O | 259.35 | 2-Methoxyphenyl, isopropyl-pyrazole | |
| N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine | C₇H₈N₄S | 180.23 | Thiazole, pyrazole | |
| Butyl{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}amine | C₁₀H₁₉ClFN₃ | 235.73 | Fluoroethyl, butyl | |
| Methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine | C₈H₁₅N₃ | 153.23 | Methyl, isopropyl-pyrazole (5-position) | |
| (2-Fluoro-5-pyridin-3-yl-phenyl)-{1-methyl-5-[2-(5-trifluoromethyl-1H-imidazol-2-yl)-pyridin-4-yloxy]-1H-benzoimidazol-2-yl}-amine | C₂₇H₁₈F₄N₈O | 546.47 | Trifluoromethyl-imidazole, pyridine |
Key Observations :
- Substituent Effects : The 2-methoxyphenyl group in the target compound enhances lipophilicity compared to methyl or thiazole analogs (e.g., N-((1H-pyrazol-1-yl)methyl)thiazol-2-amine ). This may improve blood-brain barrier penetration.
- Pyrazole Position : Pyrazole substitution at the 3-position (target) vs. 5-position (methyl({[1-(propan-2-yl)-1H-pyrazol-5-yl]methyl})amine ) affects steric interactions and binding affinity.
- Fluorinated Derivatives: Butyl{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}amine introduces fluorine, increasing metabolic stability but reducing solubility compared to the non-fluorinated target.
Physical and Spectroscopic Properties
| Compound | Melting Point (°C) | Solubility | Key Spectral Data (NMR/IR) | Reference |
|---|---|---|---|---|
| (2-Methoxyphenyl)methylamine | Not reported | Likely in DMSO | Aromatic protons (δ 6.8–7.5 ppm), NH (δ 2.5–3.0 ppm) inferred from analogs | |
| N-((1H-Pyrazol-1-yl)methyl)thiazol-2-amine | 108–110 | Moderate in EtOH | Thiazole C-S stretch (IR: 690 cm⁻¹) | |
| Butyl{[1-(2-fluoroethyl)-1H-pyrazol-3-yl]methyl}amine | Not reported | Low in water | Fluorine NMR (δ -220 ppm) |
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